Cas no 50671-39-1 (4-chloro-3-methyl-1-phenyl-1H-pyrazol-5-amine)

• Product Name: 4-chloro-3-methyl-1-phenyl-1H-pyrazol-5-amine
• CAS No: 50671-39-1
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• MDL: MFCD09038901
• CID: 2859265
• PubChem ID: 21547855
• Update Time: 2025-06-24

4-chloro-3-methyl-1-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-methyl-1-phenyl-1H-pyrazol-5-amine
• 5-Amino-4-chloro-3-methyl-1-phenylpyrazole

• MDL： MFCD09038901
• Inchi： 1S/C10H10ClN3/c1-7-9(11)10(12)14(13-7)8-5-3-2-4-6-8/h2-6H,12H2,1H3
• InChI Key： SSKXJZPZQLTKAT-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1N)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8

Additional information on 4-chloro-3-methyl-1-phenyl-1H-pyrazol-5-amine

4-Chloro-3-Methyl-1-Phenyl-1H-Pyrazol-5-Amine: A Comprehensive Overview

The compound with CAS No. 50671-39-1, commonly referred to as 4-chloro-3-methyl-1-phenyl-1H-pyrazol-5-amine, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The pyrazole ring structure, characterized by its five-membered aromatic system with two adjacent nitrogen atoms, forms the core of this molecule. The substituents attached to the pyrazole ring—namely, the chlorine atom at position 4, a methyl group at position 3, and a phenyl group at position 1—contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 4-chloro-3-methyl-1-phenyl-1H-pyrazol-5-amine. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method leverages the ability of microwaves to penetrate reactants uniformly, facilitating rapid bond formation and minimizing side reactions. Researchers have also explored the use of transition metal catalysts, such as palladium complexes, to enhance the selectivity and efficiency of the synthesis process.

The pharmaceutical applications of this compound have garnered considerable attention due to its potential as a lead molecule in drug discovery. Studies have demonstrated that 4-chloro-3-methyl-1-phenyl-pyrazolamine exhibits promising activity against various enzyme targets, including kinases and proteases. For instance, a recent study published in *Journal of Medicinal Chemistry* highlighted its inhibitory effects on cyclin-dependent kinases (CDKs), which are implicated in cancer progression. The compound's ability to modulate these enzymes suggests its potential as a therapeutic agent in oncology.

In addition to its pharmacological applications, 4-chloro-pyrazolamine derivatives have found utility in agrochemicals. Field trials have shown that this compound possesses effective pesticidal properties, particularly against insect pests and fungal pathogens. Its mechanism of action involves interference with key metabolic pathways in target organisms, leading to growth inhibition or mortality. This dual functionality underscores the versatility of pyrazole-based compounds in addressing challenges across multiple industries.

The environmental impact of 4-chloro-pyrazolamine has also been a topic of recent research. Studies conducted under controlled laboratory conditions indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic ecosystems. However, further investigations are required to assess its long-term effects on non-target species and soil microbiota.

From a synthetic perspective, the preparation of 4-chloro-pyrazolamine involves a multi-step process that typically begins with the formation of an intermediate pyrazole derivative. The introduction of substituents at specific positions on the ring is achieved through nucleophilic substitution or coupling reactions. The optimization of reaction conditions, such as temperature and solvent choice, plays a critical role in ensuring high purity and yield.

Looking ahead, ongoing research aims to explore novel applications for 4-chloro-pyrazolamine in advanced materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Preliminary studies suggest that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical stability.

In conclusion, 4-chloro-pyrazolamine (CAS No. 50671-39) stands out as a versatile and multifaceted molecule with significant potential across various scientific domains. Its chemical structure lends itself to diverse functionalizations, enabling tailored applications in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in addressing global challenges in health and sustainability.